Cas no 1341304-36-6 (2-[5-Amino-3-(propan-2-yl)-1h-pyrazol-1-yl]acetic acid)

• Product Name: 2-[5-Amino-3-(propan-2-yl)-1h-pyrazol-1-yl]acetic acid
• CAS No: 1341304-36-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5738516
• PubChem ID: 63277196
• Update Time: 2025-05-19

2-[5-Amino-3-(propan-2-yl)-1h-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• CS-0346227
• AKOS012580863
• EN300-1154167
• 2-(5-amino-3-propan-2-ylpyrazol-1-yl)acetic acid
• STL588869
• (5-amino-3-isopropyl-1H-pyrazol-1-yl)acetic acid
• 2-(5-Amino-3-isopropyl-1h-pyrazol-1-yl)acetic acid
• 1341304-36-6
• [5-amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid
• 2-[5-amino-3-(propan-2-yl)-1H-pyrazol-1-yl]aceticacid
• 2-[5-amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid
• 1H-Pyrazole-1-acetic acid, 5-amino-3-(1-methylethyl)-
• 2-[5-Amino-3-(propan-2-yl)-1h-pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H13N3O2/c1-5(2)6-3-7(9)11(10-6)4-8(12)13/h3,5H,4,9H2,1-2H3,(H,12,13)
• InChI Key： LLSFQAOOHHEWTR-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 393.6±32.0 °C(Predicted)
• pka: 2.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[5-Amino-3-(propan-2-yl)-1h-pyrazol-1-yl]acetic acid

Research Brief on 2-[5-Amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic Acid (CAS: 1341304-36-6)

The compound 2-[5-Amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS: 1341304-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-[5-Amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid as a versatile scaffold in the design of novel bioactive molecules. Its unique pyrazole core, coupled with the acetic acid moiety, allows for diverse chemical modifications, making it a promising candidate for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes.

One of the most notable advancements is the optimization of synthetic routes for 1341304-36-6, which has improved yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-efficiency synthesis method that reduces byproducts and enhances scalability. This development is critical for advancing preclinical studies and ensuring consistent compound quality for further research.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-[5-Amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid exhibit moderate to strong inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in anti-inflammatory and immunomodulatory therapies. Additionally, molecular docking studies indicate favorable binding interactions with these enzyme targets, supporting further structure-activity relationship (SAR) investigations.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have identified issues with oral bioavailability and metabolic stability, which are currently being addressed through prodrug strategies and formulation improvements. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and accelerate translational research.

In conclusion, 2-[5-Amino-3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid represents a compelling area of research in medicinal chemistry. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable scaffold for future drug development. Continued exploration of its therapeutic potential, particularly in inflammation and oncology, is expected to yield significant breakthroughs in the coming years.